Cas no 1343615-48-4 (4-(1h-imidazol-1-yl)pyrrolidin-3-ol)

4-(1H-Imidazol-1-yl)pyrrolidin-3-ol is a heterocyclic compound featuring both imidazole and pyrrolidine moieties, making it a versatile intermediate in medicinal chemistry and drug development. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring enhances its reactivity, enabling further functionalization for the synthesis of biologically active molecules. Its imidazole component contributes to potential coordination properties, useful in catalysis or metal-binding applications. The compound's structural rigidity and polarity may also improve solubility and binding affinity in pharmaceutical contexts. Suitable for use in peptidomimetics and small-molecule inhibitors, it offers a valuable scaffold for researchers exploring novel therapeutic agents or chemical probes.

4-(1h-imidazol-1-yl)pyrrolidin-3-ol structure

1343615-48-4 structure

Product Name:4-(1h-imidazol-1-yl)pyrrolidin-3-ol

CAS No:1343615-48-4

MF:C₇H₁₁N₃O

MW:153.181740999222

CID:5573637

Update Time:2025-10-29

4-(1h-imidazol-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinol, 4-(1H-imidazol-1-yl)-
- 4-(1h-imidazol-1-yl)pyrrolidin-3-ol
- Inchi： 1S/C7H11N3O/c11-7-4-9-3-6(7)10-2-1-8-5-10/h1-2,5-7,9,11H,3-4H2
- InChI Key： ZUZDMQCKBCKFKU-UHFFFAOYSA-N
- SMILES： N1CC(N2C=NC=C2)C(O)C1

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 411.8±45.0 °C(Predicted)
pka: 13.78±0.40(Predicted)

4-(1h-imidazol-1-yl)pyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H238461-100mg	4-(1h-imidazol-1-yl)pyrrolidin-3-ol	1343615-48-4	100mg	$ 210.00	2022-06-04
TRC	H238461-500mg	4-(1h-imidazol-1-yl)pyrrolidin-3-ol	1343615-48-4	500mg	$ 815.00	2022-06-04
TRC	H238461-1g	4-(1h-imidazol-1-yl)pyrrolidin-3-ol	1343615-48-4	1g	$ 1250.00	2022-06-04

4-(1h-imidazol-1-yl)pyrrolidin-3-ol Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 4-(1h-imidazol-1-yl)pyrrolidin-3-ol

Recent Advances in the Study of 4-(1H-Imidazol-1-yl)pyrrolidin-3-ol (CAS: 1343615-48-4): A Promising Scaffold in Medicinal Chemistry

The compound 4-(1H-imidazol-1-yl)pyrrolidin-3-ol (CAS: 1343615-48-4) has recently emerged as a significant scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic structure combines the imidazole and pyrrolidine moieties, which are known for their diverse biological activities. Recent studies have highlighted its potential in targeting various disease pathways, making it a focal point in drug discovery efforts.

One of the key areas of research involving 4-(1H-imidazol-1-yl)pyrrolidin-3-ol is its role as a kinase inhibitor. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and PI3K, which are pivotal in oncogenic signaling. The study utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

Another promising application of 4-(1H-imidazol-1-yl)pyrrolidin-3-ol is in the field of antimicrobial research. A recent preprint on bioRxiv reported that this scaffold, when modified with specific functional groups, shows significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of lead candidates with improved pharmacokinetic properties.

In addition to its therapeutic potential, the synthetic accessibility of 4-(1H-imidazol-1-yl)pyrrolidin-3-ol has been a subject of investigation. A 2024 paper in Organic Letters detailed a novel, scalable synthesis route that enhances the yield and purity of the compound. This advancement is expected to facilitate further preclinical studies and accelerate its translation into clinical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-(1H-imidazol-1-yl)pyrrolidin-3-ol derivatives. Future research directions may include the exploration of prodrug strategies and the development of targeted delivery systems to mitigate potential off-target effects. Overall, the growing body of evidence underscores the versatility and potential of this scaffold in addressing unmet medical needs.